Cas no 1105215-45-9 (1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine)

1-[1-(3,4-Dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine is a specialized heterocyclic compound featuring a triazole-piperazine scaffold with distinct aromatic substitutions. Its molecular structure incorporates a 3,4-dimethylphenyl group linked to a 1,2,3-triazole ring, further conjugated to a piperazine moiety bearing a 4-fluorophenyl substituent. This configuration suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzyme inhibition due to its balanced lipophilicity and hydrogen-bonding capacity. The presence of fluorine enhances metabolic stability, while the triazole ring offers synthetic versatility for further derivatization. The compound’s well-defined structure and functional group arrangement make it a promising intermediate for pharmacological research and drug development.
1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine structure
1105215-45-9 structure
Product Name:1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine
CAS No:1105215-45-9
MF:C21H22FN5O
MW:379.430687427521
CID:5386449
Update Time:2025-05-19

1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • [1-(3,4-dimethylphenyl)triazol-4-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone
    • 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine
    • Inchi: 1S/C21H22FN5O/c1-15-3-6-19(13-16(15)2)27-14-20(23-24-27)21(28)26-11-9-25(10-12-26)18-7-4-17(22)5-8-18/h3-8,13-14H,9-12H2,1-2H3
    • InChI Key: MKTXWQBLAWYSLQ-UHFFFAOYSA-N
    • SMILES: C(C1=CN(C2=CC=C(C)C(C)=C2)N=N1)(N1CCN(C2=CC=C(F)C=C2)CC1)=O

1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine Pricemore >>

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Additional information on 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine

Research Briefing on 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine (CAS: 1105215-45-9)

Recent studies have highlighted the potential of 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine (CAS: 1105215-45-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole-piperazine scaffold, has garnered attention due to its potential applications in targeting specific biological pathways, particularly in neurological and psychiatric disorders. The compound's structural features, including the 3,4-dimethylphenyl and 4-fluorophenyl moieties, contribute to its binding affinity and selectivity towards certain receptor subtypes.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of this compound. The research team employed a multi-step synthetic route to optimize the yield and purity of the target molecule. Key steps included the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring, followed by acylation with the piperazine derivative. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity.

Pharmacological assessments revealed that 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine exhibits significant affinity for serotonin receptors, particularly the 5-HT1A and 5-HT2A subtypes. In vitro studies demonstrated its ability to modulate serotonin signaling pathways, suggesting potential therapeutic applications in conditions such as anxiety, depression, and schizophrenia. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, as evidenced by in vivo studies in rodent models.

Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an anticancer agent. The researchers found that it inhibits the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell cycle regulation. Mechanistic studies indicated that the compound induces apoptosis via the intrinsic mitochondrial pathway, highlighting its potential as a targeted therapy for specific malignancies. However, further studies are needed to elucidate its full spectrum of biological activities and potential side effects.

In summary, 1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(4-fluorophenyl)piperazine (CAS: 1105215-45-9) represents a versatile scaffold with promising applications in both neurological and oncological research. Its unique structural features and demonstrated pharmacological activities make it a valuable candidate for further development. Future research should focus on optimizing its selectivity and efficacy, as well as exploring its potential in combination therapies.

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